Cas no 1354706-39-0 (WLPSJHFVCFUQTR-UHFFFAOYSA-N)

• Product Name: WLPSJHFVCFUQTR-UHFFFAOYSA-N
• CAS No: 1354706-39-0
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5169277
• Update Time: 2026-03-04

WLPSJHFVCFUQTR-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propiolate
• WLPSJHFVCFUQTR-UHFFFAOYSA-N
• 2-Propynoic acid, 3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-, methyl ester

• Inchi： 1S/C10H12N2O2/c1-4-12-8(2)9(7-11-12)5-6-10(13)14-3/h7H,4H2,1-3H3
• InChI Key： WLPSJHFVCFUQTR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CC1=C(C)N(CC)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on WLPSJHFVCFUQTR-UHFFFAOYSA-N

Compound CAS No 1354706-39-0: A Comprehensive Overview

The compound with CAS No 1354706-39-0, identified as WLPSJHFVCFUQTR-UHFFFAOYSA-N, has emerged as a significant player in the field of advanced materials science and chemical engineering. This compound, characterized by its unique structural properties and versatile applications, has garnered considerable attention from researchers and industry professionals alike. Recent studies have highlighted its potential in enhancing the performance of various industrial processes, particularly in the development of high-performance polymers and composite materials.

WLPSJHFVCFUQTR-UHFFFAOYSA-N is a complex organic molecule with a highly ordered molecular structure, which contributes to its exceptional thermal stability and mechanical strength. Its ability to form strong intermolecular bonds makes it an ideal candidate for applications requiring durability under extreme conditions. For instance, in the aerospace industry, this compound has been utilized to develop lightweight yet robust materials that can withstand the rigorous demands of space travel.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the electronic properties of CAS No 1354706-39-0. Utilizing state-of-the-art quantum mechanical simulations, scientists have uncovered its unique electronic configuration, which plays a pivotal role in its reactivity and compatibility with other materials. This understanding has paved the way for innovative applications in electronics, where this compound is being explored as a potential candidate for next-generation semiconductors.

The synthesis of WLPSJHFVCFUQTR-UHFFFAOYSA-N involves a multi-step process that requires precise control over reaction conditions to ensure optimal yield and purity. Researchers have reported significant progress in optimizing the synthesis pathway, reducing production costs while maintaining the quality of the final product. This breakthrough has made large-scale production more feasible, opening up new avenues for its commercialization.

In terms of environmental impact, studies have shown that CAS No 1354706-39-0 exhibits low toxicity and biodegradability under controlled conditions. This makes it a sustainable alternative to traditional materials that often pose environmental risks. Efforts are currently underway to further enhance its eco-friendly properties through modifications that improve its recyclability without compromising its performance characteristics.

The integration of WLPSJHFVCFUQTR-UHFFFAOYSA-N into existing industrial processes has been facilitated by its compatibility with conventional manufacturing techniques. Its ability to function effectively across a wide range of temperatures and pressures makes it suitable for diverse applications, from automotive components to medical devices. Industry experts predict that this compound will play a crucial role in shaping the future of material science, driving innovation across multiple sectors.

In conclusion, CAS No 1354706-39-0 (WLPSJHFVCFUQTR-UHFFFAOYSA-N) represents a groundbreaking advancement in chemical engineering, offering unparalleled performance and versatility. With ongoing research and development efforts, this compound is poised to revolutionize industries by providing sustainable and efficient solutions to complex challenges.